Cas no 4886-27-5 (1H-Pyrazole-4-carboxamide,2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-)

• Product Name: 1H-Pyrazole-4-carboxamide,2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-
• CAS No: 4886-27-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 333620
• Update Time: 2022-07-26

1H-Pyrazole-4-carboxamide,2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-

• Inchi： 1S/C12H13N3O2/c1-8-10(11(13)16)12(17)15(14(8)2)9-6-4-3-5-7-9/h3-7H,1-2H3,(H2,13,16)
• InChI Key： ADLVQYWQISACAJ-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C(N)=O)C(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 231.101
• Monoisotopic Mass: 231.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.6A^2